Cas no 799835-40-8 (3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid)

3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical research. Its key structural features include a reactive iodo substituent at the 3-position and a carboxylic acid group at the 4-position, enabling diverse functionalization through cross-coupling, nucleophilic substitution, and condensation reactions. The methyl group at the 1-position enhances stability while maintaining reactivity. This compound is particularly valuable in medicinal chemistry for the synthesis of biologically active pyrazole derivatives, serving as an intermediate in the development of potential therapeutic agents. Its high purity and well-defined reactivity profile make it a reliable choice for precision synthetic applications.

3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid structure

799835-40-8 structure

Product Name:3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid

CAS No:799835-40-8

MF:C₅H₅IN₂O₂

MW:252.009873151779

MDL:MFCD28142291

CID:4192326

PubChem ID:11414069

Update Time:2025-05-28

3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-methyl-
- 3-Iodo-1-methyl-1H-pyrazole-4-carboxylicacid
- 3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid
- 3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid (ACI)
- 3-iodo-1-methylpyrazole-4-carboxylic acid
- AKOS032958987
- MFCD28142291
- STL587411
- DTXSID901251481
- ZGB83540
- 799835-40-8
- iodo-N-methylpyrazole-4-carboxylic
- SCHEMBL647307
- CS-0097442
- D71949
- HABVPNAKDPNEEK-UHFFFAOYSA-N
- CS-16422
- EN300-268735
- MDL： MFCD28142291
- Inchi： 1S/C5H5IN2O2/c1-8-2-3(5(9)10)4(6)7-8/h2H,1H3,(H,9,10)
- InChI Key： HABVPNAKDPNEEK-UHFFFAOYSA-N
- SMILES： O=C(C1C(I)=NN(C)C=1)O

Computed Properties

Exact Mass: 251.93957g/mol
Monoisotopic Mass: 251.93957g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 55.1Å²

3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YY228-250mg	3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8	97%	250mg	2200CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YY228-100mg	3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8	97%	100mg	1116CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YY228-200mg	3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8	97%	200mg	1116.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YY228-50mg	3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8	97%	50mg	550.0CNY	2021-07-10
abcr	AB503293-100 mg	3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8		100MG	€354.00	2022-03-01
abcr	AB503293-250 mg	3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8		250MG	€475.60	2022-03-01
abcr	AB503293-500 mg	3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8		500MG	€620.10	2022-03-01
abcr	AB503293-1 g	3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8		1g	€841.90	2022-03-01
abcr	AB503293-2 g	3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8		2g	€1,108.00	2022-03-01
Chemenu	CM331257-100mg	3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid	799835-40-8	95%+	100mg	$200	2021-08-18

3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid Production Method

Production Method 1

799835-39-5

799835-40-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt → 50 °C; 1 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, rt

Reference

A Michael Equilibration Model To Control Site Selectivity in the Condensation toward Aminopyrazoles

Fandrick, Daniel R.; et al, Organic Letters, 2015, 17(12), 2964-2967

Production Method 2

799835-40-8

Reaction Conditions

1.1 Reagents: 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride Solvents: Water ; 2 h, pH 9.5, rt
1.2 Reagents: Sodium chloride Solvents: Ethanol , Water ; cooled; 20 min, -20 °C
1.3 Reagents: Diisopropylethylamine Solvents: Acetonitrile , Water ; 2 h, 70 °C; 70 °C → rt
1.4 Reagents: Sodium chloride Solvents: Ethanol , Water ; cooled; 20 min, -20 °C

Reference

RASS-Enabled S/P-C and S-N Bond Formation for DEL Synthesis

Flood, Dillon T. ; et al, Angewandte Chemie, 2020, 59(19), 7377-7383

Production Method 3

21230-43-3

799835-40-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Acetonitrile , Water ; 0 °C; 10 min, 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 5 - 10 min, 10 - 20 °C; 30 min, 10 - 20 °C
1.3 Reagents: Sodium iodide Solvents: Water ; 0 - 5 °C; 30 min, 0 °C
1.4 Reagents: Sodium sulfite ; 0 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ; pH 4 - 6
2.1 Reagents: Sodium hydroxide Solvents: Water ; rt → 50 °C; 1 h, 50 °C; 50 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, rt

Reference

A Michael Equilibration Model To Control Site Selectivity in the Condensation toward Aminopyrazoles

Fandrick, Daniel R.; et al, Organic Letters, 2015, 17(12), 2964-2967

Production Method 4

94-05-3

799835-40-8

Reaction Conditions

1.1 Solvents: Cyclopentyl methyl ether ; 60 min, 0 °C; 90 min, 0 °C; 60 min, 0 °C → 70 °C; 12 h, 70 °C
2.1 Reagents: Sulfuric acid Solvents: Acetonitrile , Water ; 0 °C; 10 min, 0 °C
2.2 Reagents: Sodium nitrite Solvents: Water ; 5 - 10 min, 10 - 20 °C; 30 min, 10 - 20 °C
2.3 Reagents: Sodium iodide Solvents: Water ; 0 - 5 °C; 30 min, 0 °C
2.4 Reagents: Sodium sulfite ; 0 °C
2.5 Reagents: Sodium hydroxide Solvents: Water ; pH 4 - 6
3.1 Reagents: Sodium hydroxide Solvents: Water ; rt → 50 °C; 1 h, 50 °C; 50 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, rt

Reference

A Michael Equilibration Model To Control Site Selectivity in the Condensation toward Aminopyrazoles

Fandrick, Daniel R.; et al, Organic Letters, 2015, 17(12), 2964-2967

3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid Raw materials

3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid Preparation Products

3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid (799835-40-8)

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